Cas no 1704066-72-7 ((3-(N-Methoxysulfamoyl)phenyl)boronic acid)

• Product Name: (3-(N-Methoxysulfamoyl)phenyl)boronic acid
• CAS No: 1704066-72-7
• MF: C₇H₁₀BNO₅S
• MW: 231.034000873566
• MDL: MFCD28400254
• CID: 4613076
• Update Time: 2025-05-22

(3-(N-Methoxysulfamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N-methoxysulfamoyl)phenyl)boronic acid
• AM88321
• [3-(methoxysulfamoyl)phenyl]boronic acid
• (3-(N-Methoxysulfamoyl)phenyl)boronic acid

• MDL： MFCD28400254
• Inchi： 1S/C7H10BNO5S/c1-14-9-15(12,13)7-4-2-3-6(5-7)8(10)11/h2-5,9-11H,1H3
• InChI Key： ASJYQZKDXCIXAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(NOC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Topological Polar Surface Area: 104

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-(N-Methoxysulfamoyl)phenyl)boronic acid

Comprehensive Overview of (3-(N-Methoxysulfamoyl)phenyl)boronic acid (CAS No. 1704066-72-7): Properties, Applications, and Innovations

(3-(N-Methoxysulfamoyl)phenyl)boronic acid (CAS No. 1704066-72-7) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique sulfamoyl and methoxy functional groups, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular structure, combining a phenylboronic acid core with a N-methoxysulfamoyl substituent, enables precise modifications for drug discovery and advanced material design.

In recent years, the demand for boronic acid-based compounds like (3-(N-Methoxysulfamoyl)phenyl)boronic acid has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "boronic acid applications in drug delivery" or "CAS 1704066-72-7 solubility," reflecting growing interest in its physicochemical properties. The compound’s water solubility and stability under physiological conditions make it ideal for probing enzyme inhibition mechanisms or designing fluorescent probes for diagnostic imaging.

From an industrial perspective, 1704066-72-7 is pivotal in optimizing catalytic processes and polymer chemistry. Its ability to form reversible covalent bonds with diols aligns with trends in "dynamic covalent chemistry" and "self-healing materials," topics frequently queried in academic databases. Innovations such as pH-responsive drug carriers and smart coatings leverage this compound’s reactivity, addressing sustainability challenges in the chemical sector.

Quality control of (3-(N-Methoxysulfamoyl)phenyl)boronic acid requires stringent HPLC analysis and NMR characterization, as highlighted by searches for "CAS 1704066-72-7 purity standards." Suppliers often emphasize batch-to-batch consistency and low heavy metal content to meet regulatory requirements for GMP synthesis. These factors are critical for applications in preclinical studies or high-throughput screening platforms.

Emerging trends also link 1704066-72-7 to green chemistry initiatives. Queries like "biodegradable boronic acids" underscore the need for eco-friendly alternatives. Researchers are exploring its use in aqueous-phase reactions to reduce organic solvent waste, aligning with global carbon footprint reduction goals. Such advancements position this compound as a key player in sustainable industrial innovation.

In summary, (3-(N-Methoxysulfamoyl)phenyl)boronic acid (CAS No. 1704066-72-7) bridges cutting-edge science and practical applications. Its multifaceted roles—from medicinal chemistry to advanced materials—reflect the compound’s adaptability to evolving technological and environmental demands. Ongoing research continues to unlock its potential, making it a staple in modern chemical R&D.